Cas no 1333504-53-2 (N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide)

N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide is a specialized organic compound featuring a cyano-substituted dimethylpropyl group and a hydroxymethylpyrrolidine moiety. Its unique structure, combining a nitrile functional group with a chiral pyrrolidine scaffold, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The (2S)-hydroxymethylpyrrolidine segment enhances stereoselectivity, which is critical for applications in asymmetric synthesis. The compound’s reactivity and modular design allow for further functionalization, enabling the development of bioactive molecules. Its stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility in medicinal chemistry and drug discovery research.
N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide structure
1333504-53-2 structure
Product Name:N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide
CAS No:1333504-53-2
MF:C13H23N3O2
MW:253.340623140335
CID:6239464
PubChem ID:53610161
Update Time:2025-06-10

N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide
    • Z1130245956
    • EN300-15231042
    • N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
    • AKOS017371171
    • 1333504-53-2
    • N-(2-cyano-3-methylbutan-2-yl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
    • Inchi: 1S/C13H23N3O2/c1-10(2)13(3,9-14)15-12(18)7-16-6-4-5-11(16)8-17/h10-11,17H,4-8H2,1-3H3,(H,15,18)/t11-,13?/m0/s1
    • InChI Key: FNLRWARIGHQSEO-AMGKYWFPSA-N
    • SMILES: OC[C@@H]1CCCN1CC(NC(C#N)(C)C(C)C)=O

Computed Properties

  • Exact Mass: 253.17902698g/mol
  • Monoisotopic Mass: 253.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 76.4Ų

N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-15231042-0.05g
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
1333504-53-2
0.05g
$212.0 2023-06-05
Enamine
EN300-15231042-50mg
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
1333504-53-2 90.0%
50mg
$587.0 2023-09-26
Enamine
EN300-15231042-100mg
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
1333504-53-2 90.0%
100mg
$615.0 2023-09-26
Enamine
EN300-15231042-250mg
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
1333504-53-2 90.0%
250mg
$642.0 2023-09-26
Enamine
EN300-15231042-500mg
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
1333504-53-2 90.0%
500mg
$671.0 2023-09-26
Enamine
EN300-15231042-1000mg
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
1333504-53-2 90.0%
1000mg
$699.0 2023-09-26
Enamine
EN300-15231042-2500mg
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
1333504-53-2 90.0%
2500mg
$1370.0 2023-09-26
Enamine
EN300-15231042-5000mg
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
1333504-53-2 90.0%
5000mg
$2028.0 2023-09-26
Enamine
EN300-15231042-10000mg
N-(1-cyano-1,2-dimethylpropyl)-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
1333504-53-2 90.0%
10000mg
$3007.0 2023-09-26

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide

Recent Advances in the Study of N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide (CAS: 1333504-53-2)

The compound N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide (CAS: 1333504-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that it may interact with enzymes or receptors involved in critical cellular processes, making it a candidate for drug development. The presence of the hydroxymethylpyrrolidine moiety is believed to contribute to its binding affinity and selectivity, which are crucial for its therapeutic efficacy.

In terms of synthesis, recent advancements have been made in streamlining the production of N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide. Researchers have developed more efficient catalytic systems and reaction conditions to improve yield and purity. These innovations are essential for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations have revealed that the compound exhibits favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These attributes are critical for its potential use as a therapeutic agent. Additionally, in vitro and in vivo studies have demonstrated its efficacy in disease models, particularly in conditions where modulation of the targeted pathways is beneficial.

Despite these promising findings, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing research aims to address these gaps through comprehensive toxicological studies and further mechanistic investigations. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of derivatives with enhanced properties.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-(2S)-2-(hydroxymethyl)pyrrolidin-1-ylacetamide represents a compelling area of research in chemical biology and drug development. Its unique structure and biological activity offer numerous opportunities for innovation, and continued exploration is likely to yield significant advancements in the field. Researchers and industry professionals are encouraged to stay abreast of the latest developments to leverage its full potential.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.